Cas no 33403-02-0 (7-methyl-3h-purine-2,6-dithione)

• Product Name: 7-methyl-3h-purine-2,6-dithione
• CAS No: 33403-02-0
• MF: C₆H₆N₄S₂
• MW: 198.268637180328
• CID: 917931
• PubChem ID: 4388546
• Update Time: 2025-04-19

7-methyl-3h-purine-2,6-dithione Chemical and Physical Properties

Names and Identifiers

• 7-methyl-3h-purine-2,6-dithione
• 2,6-dithio-7-methylpurine
• 7-Methyl-2,6-dithio-xanthin
• 7-methyl-2,6-dithioxanthine
• 7-methyl-2,6-dithioxo-1,2,3,6-tetrahydropurine
• 7-Methyl-3,7-dihydro-purin-2,6-dithion
• 7-methyl-3,7-dihydro-purine-2,6-dithione
• AC1N9NXN
• NSC7863
• SureCN2775208
• AKOS024337992
• 7-methylpurine-2,6-dithione
• SCHEMBL2775208
• 33403-02-0
• DS-009238
• DTXSID70402739
• NSC-7863

• Inchi： 1S/C6H6N4S2/c1-10-2-7-4-3(10)5(11)9-6(12)8-4/h2H,1H3,(H2,8,9,11,12)
• InChI Key： MWEDJKCABUZJTR-UHFFFAOYSA-N
• SMILES： S=C1C2=C(N=CN2C)NC(N1)=S

Computed Properties

• Exact Mass: 198.00358
• Monoisotopic Mass: 198.003388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 106

Experimental Properties

• Density: 1.74
• Boiling Point: 446.5°C at 760 mmHg
• Flash Point: 223.8°C
• Refractive Index: 1.896
• PSA: 41.88
• LogP: 1.68850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones